1-(4-bromobenzyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-bromophenyl)methyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H18BrN3O3S/c1-2-29-16-9-10-18-19(12-16)30-22(24-18)25-20(27)17-4-3-11-26(21(17)28)13-14-5-7-15(23)8-6-14/h3-12H,2,13H2,1H3,(H,24,25,27)
• InChI Key: HLFIDYOQAPULDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CN(C3=O)CC4=CC=C(C=C4)Br
• Molecular Formula: C22H18BrN3O3S
• Molecular Weight: 484.4 g/mol

Description

Compounds with a structure similar to the one you provided often belong to a class of organic compounds known as benzothiazoles. These are polycyclic aromatic compounds containing a benzene fused to a thiazole ring. They are used in various fields, including medicinal chemistry, due to their diverse biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the reaction of 2-aminothiophenol with various reagents. For example, a series of 1-(6-bromobenzo[d]thiazol-2-yl)-2-(disubstituted methylene) hydrazine derivatives have been synthesized.

Molecular Structure Analysis

Benzothiazoles typically have a planar structure due to the conjugation of the benzene and thiazole rings. This planarity can contribute to their ability to interact with various biological targets.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions, including electrophilic substitution, due to the presence of the aromatic ring. They can also participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

Benzothiazoles are typically solid at room temperature and have a characteristic smell. They are slightly soluble in water but more soluble in organic solvents.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on their structure and the biological target. Some benzothiazole derivatives have shown cytotoxic activity against cancer cell lines.

Safety and Hazards

Like all chemicals, benzothiazoles should be handled with care. They can cause skin and eye irritation, and prolonged exposure can lead to more serious health effects.

Future Directions

Research into benzothiazoles is ongoing, with many studies focusing on their potential use as therapeutic agents. Their diverse biological activities make them promising candidates for the development of new drugs.